3-Amino-6-(4-methyl-1-piperazinyl)pyridine Hydrochloride
Overview
Description
3-Amino-6-(4-methyl-1-piperazinyl)pyridine Hydrochloride, also known as AMPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a pyridine derivative that has been found to have a number of interesting biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.
Scientific Research Applications
Pyridine Derivatives in Insecticides
Pyridine derivatives, including 3-Amino-6-(4-methyl-1-piperazinyl)pyridine Hydrochloride, have been studied for their applications in agriculture, particularly as insecticides. The bioassay results for a range of pyridine derivatives have indicated significant insecticidal activities, with some compounds showing potency up to four times that of conventional insecticides like acetamiprid. This suggests the potential utility of these derivatives in agricultural pest control strategies (Bakhite et al., 2014).
Platelet Aggregation Inhibition
Research on piperazinyl glutamate pyridines has revealed their effectiveness as P2Y12 antagonists. These compounds have been shown to possess significant potency in inhibiting platelet aggregation, a critical factor in clot formation and cardiovascular diseases. The modification of the pyridine ring and piperazine moiety in these compounds has led to optimized pharmacokinetic properties, hinting at their potential therapeutic applications (Parlow et al., 2010).
Antimicrobial Activity
New derivatives of pyridine have been synthesized and evaluated for their antimicrobial properties. The in vitro antimicrobial activity screening of these compounds against various bacterial and fungal strains has shown variable but promising results. These findings point towards the potential use of pyridine derivatives, including this compound, in the development of new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).
Vasodilation Properties
Research into 3-pyridinecarboxylates has revealed their potential vasodilation properties. Some synthesized compounds have demonstrated remarkable vasodilation potency, indicating their potential use in treating conditions that benefit from vasodilation, such as certain cardiovascular diseases (Girgis et al., 2008).
properties
IUPAC Name |
6-(4-methylpiperazin-1-yl)pyridin-3-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N4.ClH/c1-13-4-6-14(7-5-13)10-3-2-9(11)8-12-10;/h2-3,8H,4-7,11H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHNLDLCXUNIOJX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=NC=C(C=C2)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17ClN4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50697348 |
Source
|
| Record name | 6-(4-Methylpiperazin-1-yl)pyridin-3-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50697348 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
82205-57-0 |
Source
|
| Record name | 6-(4-Methylpiperazin-1-yl)pyridin-3-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50697348 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Bromo-8-chloropyrido[2,3-D]pyridazine](/img/structure/B3029815.png)
